Cas no 143708-27-4 (4-amino-5,6,7,8-tetrahydro-1-methyl-3(2H)-Isoquinolinone)

• Product Name: 4-amino-5,6,7,8-tetrahydro-1-methyl-3(2H)-Isoquinolinone
• CAS No: 143708-27-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1106151
• PubChem ID: 10035171
• Update Time: 2025-04-20

4-amino-5,6,7,8-tetrahydro-1-methyl-3(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 4-amino-5,6,7,8-tetrahydro-1-methyl-3(2H)-Isoquinolinone
• 143708-27-4
• DTXSID301202074
• DB-138250

• Inchi： 1S/C10H14N2O/c1-6-7-4-2-3-5-8(7)9(11)10(13)12-6/h2-5,11H2,1H3,(H,12,13)
• InChI Key： JNKKPSMOJOTOKJ-UHFFFAOYSA-N
• SMILES： O=C1C(=C2CCCCC2=C(C)N1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų